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Compound of Interest

Compound Name: IT-143B

Cat. No.: B15564318

Essential Safety and Handling Guide for IT-143B

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical information for the
handling and disposal of IT-143B. Adherence to these procedures is critical for ensuring
laboratory safety and minimizing risk. IT-143B is a rare, piericidin-class antibiotic isolated from
a Streptomyces sp.[1] While a comprehensive Safety Data Sheet (SDS) is not publicly
available, information from chemical suppliers and data on related compounds indicate that this
substance should be treated as hazardous.[2]

Physicochemical and Safety Data

A summary of the key data for IT-143B is presented below for easy reference.
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Property

Value

Molecular Formula

C2sH41NO4[2][3]

Molecular Weight 455.63 g/mol [2][3]
CAS Number 183485-34-9[2][3]
Appearance Supplied as an oil[2]
Purity >95%(2]
N Soluble in ethanol, methanol, DMSO, and
Solubility . .
dimethylformamide[1][2][3]
Storage Long-term storage at -20°C[2][3]

Known Biological Activity

Active against Aspergillus fumigatus,
Micrococcus luteus, and KB carcinoma cells.[1]
Inhibits the proliferation of OS-RC-2 and ACHN

cancer cells.[2]

Toxicity Profile

Should be considered hazardous.[2] A related
compound, Piericidin A, is fatal if swallowed, in

contact with skin, or if inhaled.[4]

Operational and Disposal Plans

The following procedural guidance is designed to directly address key operational questions

regarding the safe handling and disposal of IT-143B.

Experimental Workflow for Handling IT-143B
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Preparation

Don Appropriate PPE:
- Lab Coat
- Chemical Splash Goggles
- Nitrile or Neoprene Gloves

l

Prepare Chemical Fume Hood

l

Gather all necessary materials
(solvents, vials, etc.)

Begin Experiment

Handling
Y

Weigh IT-143B in fume hood

4

Dissolve in appropriate solvent
(e.g., DMSO, Ethanol)

4

Grepare stock solutions and aliquots)

Experiment Complete

Cleanup é% Disposal

[Decontaminate surfaces]

Segregate and label all waste
(solid and liquid)

,

Store waste in a designated
hazardous waste area

[Wash hands thoroughla

Click to download full resolution via product page

Caption: Workflow for the safe handling of IT-143B from preparation to disposal.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b15564318?utm_src=pdf-body-img
https://www.benchchem.com/product/b15564318?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15564318?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Personal Protective Equipment (PPE) and Engineering
Controls

Due to the hazardous nature of IT-143B, stringent safety measures are required.

e Engineering Controls: All work with IT-143B, including weighing, dissolving, and aliquoting,
must be conducted within a certified chemical fume hood to prevent inhalation of aerosols or
dust.[3]

e Primary PPE:
o Lab Coat: A standard laboratory coat must be worn at all times.
o Eye Protection: Chemical splash goggles are mandatory.

o Gloves: Chemical-resistant gloves, such as nitrile or neoprene, are required.[3]

Step-by-Step Handling Protocol

» Preparation: Before handling the compound, ensure you are wearing the appropriate PPE
and that all operations will be performed in a chemical fume hood.

e Stock Solution Preparation:
o IT-143B is supplied as an oil.[2]

o To make a stock solution, dissolve IT-143B in a solvent of choice such as ethanol,
methanol, DMSO, or dimethylformamide.[2] The solvent should be purged with an inert

gas.[2]
e General Handling:

o Do not ingest, inhale, or allow the compound to come into contact with eyes, skin, or
clothing.[2]

o Wash hands and any exposed skin thoroughly after handling.

Disposal Plan
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All waste containing IT-143B must be treated as hazardous chemical waste.
o Waste Segregation:

o Solid Waste: Collect any solid waste, such as contaminated pipette tips, tubes, and vials,
in a designated, leak-proof hazardous waste container.[3]

o Liquid Waste: Collect all liquid waste, including stock solutions and experimental media, in
a dedicated, sealed, and shatter-resistant container suitable for organic solvents.[3]

o Labeling: Clearly label all hazardous waste containers with "Hazardous Waste," the full
chemical name "IT-143B," and any associated hazards.[3]

o Storage: Store sealed waste containers in a designated, secure, and well-ventilated
secondary containment area.[3]

» Final Disposal: Contact your institution's Environmental Health and Safety (EHS) office to
arrange for the pickup and disposal of the hazardous waste.[3] Do not pour IT-143B waste
down the drain.

Emergency Procedures

» Skin Contact: Immediately flush the affected area with copious amounts of water and seek
medical attention.

» Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes
and seek medical attention.

 Inhalation: Move to fresh air immediately. If breathing is difficult, seek medical attention.
e Ingestion: Seek immediate medical attention. Do not induce vomiting.

This guidance is based on the best available information. Always consult with your institution's
EHS department for specific safety protocols and requirements.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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